Cas no 917604-39-8 (1,3-Bis2,6-bis(1-methylethyl)phenyl-2-carboxy-1H-imidazolium Inner Salt)

• Product Name: 1,3-Bis2,6-bis(1-methylethyl)phenyl-2-carboxy-1H-imidazolium Inner Salt
• CAS No: 917604-39-8
• MF: C₂₈H₃₆N₂O₂
• MW: 432.597647666931
• MDL: MFCD31618109
• CID: 4457371
• PubChem ID: 354335706
• Update Time: 2025-10-31

1,3-Bis2,6-bis(1-methylethyl)phenyl-2-carboxy-1H-imidazolium Inner Salt Chemical and Physical Properties

Names and Identifiers

• 1,3-bis[2,6-di(propan-2-yl)phenyl]imidazol-1-ium-2-carboxylate
• 1,3-Bis(2,6-diisopropylphenyl)imidazolium-2-carboxylate
• IPr·CO2
• 1,3-Bis[2,6-bis(1-methylethyl)phenyl]-2-carboxy-1H-imidazolium Inner Salt
• IPr.CO2
• MFCD31618109
• 1,3-Bis[2,6-di(propan-2-yl)phenyl]-1H-imidazol-3-ium-2-carboxylate
• B5603
• 917604-39-8
• SCHEMBL16909944
• T71456
• DTXSID00580837
• CS-0095856
• 834-704-1
• 1,3-Bis2,6-bis(1-methylethyl)phenyl-2-carboxy-1H-imidazolium Inner Salt

• MDL： MFCD31618109
• Inchi： 1S/C28H36N2O2/c1-17(2)21-11-9-12-22(18(3)4)25(21)29-15-16-30(27(29)28(31)32)26-23(19(5)6)13-10-14-24(26)20(7)8/h9-20H,1-8H3
• InChI Key： YJFHWSQOLOIECF-UHFFFAOYSA-N
• SMILES： [O-]C(C1N(C=C[N+]=1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 432.277678395g/mol
• Monoisotopic Mass: 432.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Melting Point: 198°C(dec.)(lit.)

1,3-Bis2,6-bis(1-methylethyl)phenyl-2-carboxy-1H-imidazolium Inner Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 1,3-Bis2,6-bis(1-methylethyl)phenyl-2-carboxy-1H-imidazolium Inner Salt

Introduction to 1,3-Bis(2,6-bis(1-methylethyl)phenyl)-2-carboxy-1H-imidazolium Inner Salt (CAS No. 917604-39-8)

The compound 1,3-Bis(2,6-bis(1-methylethyl)phenyl)-2-carboxy-1H-imidazolium Inner Salt, identified by its CAS number 917604-39-8, represents a novel class of organometallic and coordination chemistry entities with significant applications in modern chemical biology and pharmaceutical research. This inner salt, characterized by its robust structural framework and unique electronic properties, has garnered considerable attention in recent years due to its potential in catalysis, material science, and as a ligand in metal-organic frameworks (MOFs). The presence of bulky isopropyl groups at the ortho positions of the phenyl rings enhances steric hindrance, making it an attractive candidate for designing highly selective and stable coordination complexes.

In the realm of chemical biology, this compound has been explored for its ability to modulate metal ion interactions in biological systems. The imidazolium core serves as a versatile binding site for transition metals, facilitating the development of novel catalysts that can mimic enzymatic processes. Recent studies have demonstrated its efficacy in stabilizing reactive metal centers, which are crucial for carbon-carbon bond formation in organic synthesis. The 1,3-Bis(2,6-bis(1-methylethyl)phenyl)-2-carboxy-1H-imidazolium Inner Salt structure allows for precise tuning of electronic and steric properties, enabling researchers to fine-tune catalytic activity for specific applications.

One of the most compelling aspects of this compound is its application in the development of metal-organic frameworks (MOFs). MOFs are porous materials composed of metal ions or clusters coordinated with organic ligands, offering exceptional surface areas and tunable pore sizes. The 1,3-Bis(2,6-bis(1-methylethyl)phenyl)-2-carboxy-1H-imidazolium Inner Salt serves as an effective ligand in constructing MOFs with tailored properties. For instance, researchers have utilized this compound to create MOFs with high gas storage capacities, making them promising candidates for hydrogen storage applications. Additionally, the robustness of the ligand framework enhances the stability of the MOFs under harsh conditions, broadening their utility in industrial processes.

Another area where this compound has shown promise is in photochemical applications. The extended conjugation system provided by the phenyl rings and the imidazolium core allows for efficient absorption of light across a wide spectrum. This property has been leveraged in designing photoactive materials that can be used in organic photovoltaics and photocatalysis. The steric bulk introduced by the isopropyl groups further enhances light-harvesting efficiency by reducing aggregation-induced quenching effects. Such advancements are critical for developing sustainable energy solutions and improving the efficiency of solar energy conversion technologies.

The 1,3-Bis(2,6-bis(1-methylethyl)phenyl)-2-carboxy-1H-imidazolium Inner Salt also finds relevance in supramolecular chemistry. Its ability to form stable complexes with various guest molecules makes it an ideal candidate for designing molecular switches and sensors. These supramolecular assemblies can be engineered to respond to specific environmental stimuli such as pH changes or temperature variations. Such responsive systems have potential applications in smart materials and drug delivery systems, where precise control over molecular interactions is essential.

In conclusion, the CAS No. 917604-39-8 compound represents a multifaceted entity with broad applicability across multiple domains of chemical research. Its unique structural features and functional properties make it a valuable tool for developing advanced materials and chemical systems. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow exponentially.